Cas no 3769-51-5 (2,4-Pentadien-1-one, 5-(4-nitrophenyl)-1-phenyl-)

• Product name: 2,4-Pentadien-1-one, 5-(4-nitrophenyl)-1-phenyl-
• CAS No: 3769-51-5
• MF: C₁₇H₁₃NO₃
• MW: 279.29002
• CID: 1485375
• PubChem ID: 4507724

2,4-Pentadien-1-one, 5-(4-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-one, 5-(4-nitrophenyl)-1-phenyl-
• 5-(4-nitrophenyl)-1-phenylpenta-2,4-dien-1-one
• AKOS030740494
• 3769-51-5
• SCHEMBL9241211
• DTXSID00403830

• Inchi： InChI=1S/C17H13NO3/c19-17(15-7-2-1-3-8-15)9-5-4-6-14-10-12-16(13-11-14)18(20)21/h1-13H
• InChI Key： WFHDZEXYKKDSCB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C=CC=CC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21